Cas no 2176152-30-8 (Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2176152-30-8
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 5337626
• Update Time: 2025-10-24

Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone
• pyridin-2-yl-(3-quinoxalin-2-yloxypyrrolidin-1-yl)methanone
• Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C18H16N4O2/c23-18(16-7-3-4-9-19-16)22-10-8-13(12-22)24-17-11-20-14-5-1-2-6-15(14)21-17/h1-7,9,11,13H,8,10,12H2
• InChI Key： JPJBQYILHCZQDW-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(C2C=CC=CN=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 447
• XLogP3: 2.1
• Topological Polar Surface Area: 68.2

Additional information on Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone

Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone: A Comprehensive Overview

The compound Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone, identified by the CAS registry number 2176152-30-8, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyridine ring, a quinoxaline moiety, and a pyrrolidine group. The combination of these functional groups makes it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone in the development of new pharmaceutical agents. The quinoxaline moiety, in particular, has been shown to exhibit significant biological activity, including anti-inflammatory and antioxidant properties. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures, which could be utilized in the design of novel drugs targeting specific diseases such as cancer and neurodegenerative disorders.

The synthesis of Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. The construction of the quinoxaline ring is typically achieved through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent steps involve the incorporation of the pyridine and pyrrolidine groups, which are strategically positioned to optimize the compound's physicochemical properties. This multi-step synthesis process underscores the importance of precise control over reaction conditions to ensure high yields and product purity.

One of the most intriguing aspects of Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone is its potential application in drug delivery systems. The presence of multiple functional groups allows for the possibility of conjugation with other molecules, such as targeting ligands or imaging agents, making it a versatile platform for developing targeted therapies. Recent advancements in nanotechnology have further expanded its potential by enabling the incorporation of this compound into nanoparticles for enhanced drug delivery efficiency.

In terms of pharmacokinetics, preliminary studies suggest that Pyridin-2-yl(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)methanone exhibits favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery applications. However, further research is required to fully understand its metabolic pathways and potential toxicity profiles, particularly in long-term administration scenarios.

The structural complexity of Pyridin-2-yl(3-(quinoxalin